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Compound of Interest

Compound Name:
2-Butenamide,4-(dimethylamino)-

(9CI)

CAS No.: 193404-79-4

Cat. No.: B576083

Get Quote

Executive Summary & Chemical Identification
Scope: This guide outlines the safe handling and disposal protocols for 2-Butenamide, 4-

(dimethylamino)- (and its salts/derivatives). This compound is a reactive Michael acceptor

commonly used as a synthetic intermediate (linker) in the manufacturing of covalent kinase

inhibitors (e.g., Afatinib, Neratinib, Pelitinib).

Critical Safety Notice: Due to its electrophilic nature (α,β-unsaturated amide), this compound is

a potential skin sensitizer and irritant. It is capable of covalently binding to biological thiols

(cysteine residues).[1] Treat as a High Potency Active Pharmaceutical Ingredient (HPAPI)

Intermediate.
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Property Detail

Chemical Name 2-Butenamide, 4-(dimethylamino)- (9CI)

Common Synonyms 4-(Dimethylamino)crotonamide; DMAC linker

Related CAS
848133-35-7 (Acid HCl salt); 257933-82-7

(Pelitinib parent)

Molecular Formula C₆H₁₂N₂O

Functional Groups
Tertiary Amine (Basic), Acrylamide

(Electrophilic)

Hazard Class Irritant / Sensitizer (Derived from structure)

RCRA Status

Not specifically P/U listed; Characterize as D001

(if flammable solvent) or Non-Regulated

Hazardous Waste (Toxic/Reactive)

Hazard Assessment & Mechanism
To ensure safe disposal, one must understand why this chemical is hazardous.

Mechanistic Toxicology
The 4-(dimethylamino)-2-butenamide structure contains an α,β-unsaturated carbonyl system.

Michael Addition: The β-carbon is electron-deficient and reacts with nucleophiles (like the

thiol group of cysteine in proteins).

Sensitization: This covalent modification can trigger immune responses, leading to allergic

contact dermatitis.

Neurotoxicity Risk: While less potent than unsubstituted acrylamide, dimethylamino analogs

retain neurotoxic potential and should be handled with strict PPE.

4-(Dimethylamino)-2-butenamide α,β-Unsaturated Amide
(Michael Acceptor)

Biological Nucleophiles
(Cysteine/Glutathione)

 Electrophilic Attack Covalent Adduct Formation
(Sensitization/Toxicity)
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Figure 1: Mechanism of toxicity for acrylamide derivatives.

Pre-Disposal Waste Characterization
Before disposal, segregate the waste based on its physical state and mixture components.

Waste Stream Classification
Waste Type Description Disposal Path

Type A: Pure Solid
Expired or off-spec

powder/crystals.
High-Temp Incineration

Type B: Liquid Mother Liquor
Reaction solvents containing

the amine.

Organic Waste (Halogenated

vs. Non-Halogenated)

Type C: Aqueous Waste
Water from

extractions/washes.

Aqueous Hazardous Waste

(Do NOT Drain)

Type D: Contaminated Solids
Gloves, weighing boats, paper

towels.
Solid Hazardous Debris

Step-by-Step Disposal Protocols
Protocol 1: Solid Waste (Type A & D)
Objective: Complete destruction of the organic framework via incineration.

Container: Use a wide-mouth HDPE or Glass jar with a screw-top lid.

Labeling: Label as "Hazardous Waste - Toxic Solid." Explicitly list: "Contains 4-

(dimethylamino)-2-butenamide."[2][3][4][5][6]

Bagging: Double-bag the primary container in a clear polyethylene bag (secondary

containment) before placing it in the waste drum.

Disposal: Ship to a TSDF (Treatment, Storage, and Disposal Facility) approved for

incineration.
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Note: Do not landfill. The amine group can leach, and the acrylamide moiety is mobile in

soil.

Protocol 2: Liquid Waste (Type B)
Objective: Prevent polymerization and safe solvent destruction.

Segregation: Determine if the solvent is Halogenated (DCM, Chloroform) or Non-

Halogenated (Methanol, Ethyl Acetate).

pH Check: If the waste is acidic, the amine will be protonated (ammonium salt), which is less

volatile but still toxic. If basic, the free amine may have a fishy odor and higher volatility.

Container: Approved safety can (steel or HDPE).

Stabilization: If the waste contains high concentrations (>10%) of the acrylamide derivative,

consider adding a stabilizer (e.g., MEHQ) if stored for long periods to prevent exothermic

polymerization, although this is less likely than with unsubstituted acrylamide.

Protocol 3: Aqueous Waste (Type C)
Objective: Prevent aquatic toxicity.

Collection: Collect all aqueous washes (even if they seem dilute). Acrylamide derivatives

have high water solubility.

Adjustment: Adjust pH to neutral (pH 6-8) to prevent corrosion of waste drums.

Disposal: Label as "Aqueous Waste with Toxic Organics." Strictly prohibited from sanitary

sewer disposal.

Emergency Procedures: Spills & Exposure
Spill Cleanup Workflow
PPE Required: Nitrile gloves (double gloved), Tyvek lab coat, Safety Goggles, N95 or P100

respirator (if powder).

Isolate: Evacuate the immediate area (10 ft radius).
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Contain:

Liquids: Use vermiculite or polypropylene pads.

Solids: Cover with wet paper towels to prevent dust generation, then wipe up.

Decontaminate: Scrub the surface with a mild acidic solution (e.g., 5% citric acid or dilute

HCl) to protonate the amine, rendering it more water-soluble and easier to wipe away,

followed by a soap and water wash.

Disposal: Place all cleanup materials into "Type D" solid hazardous waste.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576083?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation

Physical State?

Solid / Debris

 Powder/Gloves

Liquid / Solution

 Reaction Mix

Pack for Incineration
(Lab Pack)

Solvent Type?

Halogenated Waste
(DCM/CHCl3)

 Halogens Present

Non-Halogenated Waste
(MeOH/EtOAc)

 Flammable Only

Aqueous Waste
(Trace Organics)

 Water Based

 Fuel Blending  Wastewater Treatment

Click to download full resolution via product page

Figure 2: Decision tree for segregating 4-(dimethylamino)-2-butenamide waste.

Regulatory Compliance (US Focus)
RCRA Coding:

This specific isomer is not on the P or U lists (unlike Acrylamide U007).
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Determination: You must apply process knowledge. If the waste is ignitable (flash point

<60°C due to solvents), apply D001. If it is corrosive (pH >12.5 or <2), apply D002.

Best Practice: Even if "Non-Regulated" by strict listing, manage as Hazardous Waste due

to toxicity.

DOT Shipping (Pure Substance):

Likely classification: UN 3259, Amines, solid, corrosive, n.o.s. OR UN 2811, Toxic solids,

organic, n.o.s. (Depends on specific LD50 data; default to Toxic/Corrosive if unknown).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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